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Compound of Interest

Compound Name: AZD8309

Cat. No.: B1666239

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZD8309 is a potent and orally bioavailable antagonist of the chemokine receptor CXCR2,
which plays a crucial role in mediating the transmigration of neutrophils to sites of inflammation.
As a key regulator of neutrophil activity, AZD8309 is a valuable tool for studying a range of
inflammatory diseases. Accurate and reproducible experimental results using AZD8309 hinge
on the correct preparation, storage, and handling of its solutions. Dimethyl sulfoxide (DMSO) is
the recommended solvent for preparing stock solutions of AZD8309 for in vitro studies. These
application notes provide detailed information on the solubility and stability of AZD8309 in
DMSO, along with protocols for its preparation and storage.

Physicochemical Properties of AZD8309

Property Value

Molecular Formula C15H14F2N402S2
Molecular Weight 384.42 g/mol
Appearance White to off-white solid
Purity >98%
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Solubility of AZD8309 in DMSO

AZD8309 exhibits good solubility in DMSO, making it a suitable solvent for the preparation of
high-concentration stock solutions for in vitro experiments. It is crucial to use anhydrous or
newly opened DMSO to achieve maximum solubility, as DMSO is hygroscopic and absorbed
water can affect solubility.

Solvent Concentration Method

Ultrasonic assistance may be
DMSO 50 mg/mL (130.07 mM) )
required.[1]

DMSO 65 mg/mL (169.09 mM) Sonication is recommended.[2]

Experimental Protocol: Determination of AZD8309
Solubility in DMSO (Kinetic Method)

This protocol outlines a method for determining the kinetic solubility of AZD8309 in DMSO,
followed by dilution in an aqueous buffer, which is a common scenario for in vitro assays.

Materials:

o AZD8309 powder

e Anhydrous DMSO

» Phosphate-buffered saline (PBS), pH 7.4
e 2 mL clear glass vials

e Analytical balance

» Vortex mixer

e Sonicator bath

» Nephelometer or a plate reader with turbidity measurement capabilities
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Procedure:
e Preparation of Stock Solution:
o Accurately weigh a precise amount of AZD8309 powder.

o Dissolve the powder in anhydrous DMSO to prepare a high-concentration stock solution
(e.g., 100 mM).

o Use a vortex mixer and sonication to ensure complete dissolution.
 Serial Dilution:

o Perform a serial dilution of the AZD8309 stock solution in DMSO to create a range of
concentrations (e.g., 50 mM, 25 mM, 12.5 mM, etc.).

e Aqueous Dilution:

o Add a small, precise volume of each DMSO dilution to a larger, known volume of PBS (pH
7.4) in a clear glass vial or a 96-well plate. A typical dilution factor is 1:100 (e.g., 2 pL of
DMSO stock into 198 pL of PBS).

o Mix thoroughly.
o Equilibration and Measurement:

o Allow the solutions to equilibrate at room temperature for a set period (e.g., 2 hours),
protected from light.

o Measure the turbidity of each solution using a nephelometer or a plate reader.
o Data Analysis:
o Plot the turbidity reading against the compound concentration.

o The concentration at which a significant increase in turbidity is observed is considered the
kinetic solubility limit in the final aqueous solution.
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Stability of AZD8309 in DMSO

Proper storage of AZD8309 stock solutions in DMSO is critical to maintain the compound's
integrity and ensure the reliability of experimental data. Factors such as temperature, light
exposure, and freeze-thaw cycles can impact stability.

Storage Condition Duration Recommendations

Sealed storage, away from

-20°C 1 month ) )

moisture and light.[3]

Sealed storage, away from
-80°C 6 months ) )

moisture and light.[3]
0-4°C Short term (days to weeks) For frequent use.[2]

To avoid degradation, it is highly recommended to prepare single-use aliquots of the stock
solution. This practice minimizes the number of freeze-thaw cycles the solution is subjected to.

Experimental Protocol: Assessment of AZD8309
Stability in DMSO by HPLC

This protocol describes a method to assess the stability of AZD8309 in a DMSO stock solution
over time using High-Performance Liquid Chromatography (HPLC).

Materials:

AZD8309 stock solution in DMSO (e.g., 10 mM)
o HPLC-grade acetonitrile (ACN)

o HPLC-grade water

» Formic acid

e HPLC system with a UV detector

e C18 HPLC column
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e Autosampler vials
Procedure:
o Sample Preparation (Time Zero):

o Dilute a small aliquot of the freshly prepared AZD8309 DMSO stock solution with a
suitable mobile phase (e.g., 50:50 ACN:water with 0.1% formic acid) to a final
concentration suitable for HPLC analysis (e.g., 10 uM).

o Transfer the diluted sample to an autosampler vial. This is your To sample.
e Incubation:

o Store the remaining stock solution under the desired test conditions (e.g., -20°C, 4°C,
room temperature).

o Protect the solution from light.
e Time-Point Analysis:

o At predetermined time points (e.g., 1, 3, 7, 14, and 30 days), thaw an aliquot of the stored
stock solution (if frozen).

o Prepare a diluted sample for HPLC analysis as described in step 1.
o HPLC Analysis:
o Inject the samples onto the HPLC system.

o Use a suitable gradient elution method to separate AZD8309 from any potential
degradation products.

o Monitor the elution profile using a UV detector at the wavelength of maximum absorbance
for AZD8309.

e Data Analysis:
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o Integrate the peak area of the AZD8309 peak in the chromatograms for each time point.

o Calculate the percentage of AZD8309 remaining at each time point relative to the To
sample.

o Adecrease in the peak area of AZD8309 over time indicates degradation. The
appearance of new peaks suggests the formation of degradation products.

Protocols for Preparation of AZD8309 Stock and

Working Solutions
Preparation of a 10 mM Stock Solution in DMSO

Materials:

AZD8309 (MW: 384.42 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator

Procedure:
* Weighing: Accurately weigh 3.84 mg of AZD8309 powder and transfer it to a sterile vial.
e Dissolving: Add 1 mL of anhydrous DMSO to the vial.

e Solubilization: Vortex the solution thoroughly. If necessary, briefly sonicate the vial in a water
bath to ensure complete dissolution.

» Aliquoting and Storage: Dispense the 10 mM stock solution into single-use, light-protected
aliquots and store at -20°C or -80°C.
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Preparation of Working Solutions for Cell-Based Assays

Materials:

e 10 mM AZD8309 stock solution in DMSO

e Pre-warmed cell culture medium

» Sterile pipette tips and tubes

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM AZD8309 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

e Mixing: Gently mix the final working solution before adding it to the cell cultures.

Signaling Pathway and Experimental Workflow
Diagrams

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/product/b1666239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

CXCR2 Signaling Pathway

Cell Membrane

CXCL1, CXCL8 (IL-8) ahiele AZD8309

Inhibition

CXCR2 Receptor

Activation

Cytoplasm

Ras/Raf

Caz* Release

Nucleus

y y y

Gene Expression
(Inflammation, Chemotaxis, Survival)

Click to download full resolution via product page

Caption: CXCR2 Signaling Pathway and the inhibitory action of AZD8309.
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Experimental Workflow for AZD8309 In Vitro Assay
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Caption: General workflow for in vitro experiments using AZD8309.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: AZD8309 Solubility
and Stability in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666239#azd8309-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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